Cas no 68978-32-5 (4-ethoxy-2-methylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-2-methylbenzene-1-sulfonamide
• CAS No: 68978-32-5
• CID: 4657036
• PubChem ID: 12458766
• Update Time: 2025-06-29

4-ethoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2-methylbenzene-1-sulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-2-methylbenzene-1-sulfonamide

4-Ethoxy-2-methylbenzene-1-sulfonamide (CAS No. 68978-32-5): A Comprehensive Overview of Its Properties and Applications

The chemical compound 4-ethoxy-2-methylbenzene-1-sulfonamide (CAS No. 68978-32-5) is a sulfonamide derivative with a unique molecular structure that has garnered attention in various industrial and research applications. This compound, characterized by its ethoxy and methyl substituents on a benzene ring, exhibits properties that make it valuable in pharmaceuticals, agrochemicals, and material science. Its sulfonamide functional group is particularly noteworthy, as it often contributes to biological activity and chemical stability.

In recent years, the demand for specialized sulfonamide derivatives like 4-ethoxy-2-methylbenzene-1-sulfonamide has increased due to their potential in drug discovery and development. Researchers are exploring its role as a building block for small-molecule inhibitors, particularly in targeting enzymes or receptors involved in metabolic pathways. The compound's lipophilicity and electron-withdrawing properties make it a candidate for optimizing drug bioavailability, a topic frequently searched in pharmaceutical forums and AI-driven research platforms.

From an industrial perspective, 4-ethoxy-2-methylbenzene-1-sulfonamide is also investigated for its utility in polymer modification and coating formulations. Its ability to act as a cross-linking agent or stabilizer has been highlighted in patents related to high-performance materials. This aligns with the growing interest in sustainable and durable materials, a hot topic in environmental and engineering circles.

The synthesis of 4-ethoxy-2-methylbenzene-1-sulfonamide typically involves multi-step organic reactions, including sulfonation and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis are being explored to improve yield and reduce environmental impact, addressing the "green chemistry" trend often queried in academic databases.

Analytical methods for characterizing this compound include HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural confirmation. These techniques are critical for quality control, especially when the compound is used in sensitive applications like pharmaceutical intermediates or bioconjugation.

In summary, 4-ethoxy-2-methylbenzene-1-sulfonamide (CAS No. 68978-32-5) represents a versatile chemical entity with broad potential. Its relevance to cutting-edge research and industrial innovation ensures continued interest, making it a subject of frequent searches in scientific and commercial domains.